Cas no 2229607-25-2 (3-(4-bromo-3-methoxyphenyl)-2-oxopropanoic acid)

3-(4-Bromo-3-methoxyphenyl)-2-oxopropanoic acid is a brominated aromatic compound featuring a methoxy substituent and a 2-oxopropanoic acid functional group. This structure makes it a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and fine chemicals. The presence of both electron-withdrawing (bromo) and electron-donating (methoxy) groups enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The keto-acid moiety further allows for derivatization into esters, amides, or other heterocyclic frameworks. Its well-defined molecular architecture ensures consistent performance in synthetic applications, making it valuable for research and industrial processes requiring precise functionalization of aromatic systems.
3-(4-bromo-3-methoxyphenyl)-2-oxopropanoic acid structure
2229607-25-2 structure
Product Name:3-(4-bromo-3-methoxyphenyl)-2-oxopropanoic acid
CAS No:2229607-25-2
MF:C10H9BrO4
MW:273.080062627792
CID:6296230
PubChem ID:137732003
Update Time:2025-05-20

3-(4-bromo-3-methoxyphenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(4-bromo-3-methoxyphenyl)-2-oxopropanoic acid
    • 2229607-25-2
    • SY340747
    • EN300-1922288
    • Inchi: 1S/C10H9BrO4/c1-15-9-5-6(2-3-7(9)11)4-8(12)10(13)14/h2-3,5H,4H2,1H3,(H,13,14)
    • InChI Key: PWQPIWXQBUTVCD-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1OC)CC(C(=O)O)=O

Computed Properties

  • Exact Mass: 271.96842g/mol
  • Monoisotopic Mass: 271.96842g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 63.6Ų

3-(4-bromo-3-methoxyphenyl)-2-oxopropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1922288-0.05g
3-(4-bromo-3-methoxyphenyl)-2-oxopropanoic acid
2229607-25-2
0.05g
$647.0 2023-09-17
Enamine
EN300-1922288-0.1g
3-(4-bromo-3-methoxyphenyl)-2-oxopropanoic acid
2229607-25-2
0.1g
$678.0 2023-09-17
Enamine
EN300-1922288-0.25g
3-(4-bromo-3-methoxyphenyl)-2-oxopropanoic acid
2229607-25-2
0.25g
$708.0 2023-09-17
Enamine
EN300-1922288-0.5g
3-(4-bromo-3-methoxyphenyl)-2-oxopropanoic acid
2229607-25-2
0.5g
$739.0 2023-09-17
Enamine
EN300-1922288-1.0g
3-(4-bromo-3-methoxyphenyl)-2-oxopropanoic acid
2229607-25-2
1g
$928.0 2023-06-02
Enamine
EN300-1922288-2.5g
3-(4-bromo-3-methoxyphenyl)-2-oxopropanoic acid
2229607-25-2
2.5g
$1509.0 2023-09-17
Enamine
EN300-1922288-5.0g
3-(4-bromo-3-methoxyphenyl)-2-oxopropanoic acid
2229607-25-2
5g
$2692.0 2023-06-02
Enamine
EN300-1922288-10.0g
3-(4-bromo-3-methoxyphenyl)-2-oxopropanoic acid
2229607-25-2
10g
$3992.0 2023-06-02
Enamine
EN300-1922288-1g
3-(4-bromo-3-methoxyphenyl)-2-oxopropanoic acid
2229607-25-2
1g
$770.0 2023-09-17
Enamine
EN300-1922288-5g
3-(4-bromo-3-methoxyphenyl)-2-oxopropanoic acid
2229607-25-2
5g
$2235.0 2023-09-17

Additional information on 3-(4-bromo-3-methoxyphenyl)-2-oxopropanoic acid

Recent Advances in the Study of 3-(4-bromo-3-methoxyphenyl)-2-oxopropanoic acid (CAS: 2229607-25-2)

The compound 3-(4-bromo-3-methoxyphenyl)-2-oxopropanoic acid (CAS: 2229607-25-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound in drug development.

One of the key areas of interest is the role of 3-(4-bromo-3-methoxyphenyl)-2-oxopropanoic acid in modulating enzymatic activity. Research published in the Journal of Medicinal Chemistry (2023) highlights its inhibitory effects on specific kinases involved in inflammatory pathways. The study utilized a combination of in vitro assays and molecular docking simulations to elucidate the binding interactions, revealing a high affinity for the ATP-binding sites of these kinases.

Another significant development is the exploration of this compound's potential in oncology. A recent preprint on bioRxiv (2024) demonstrated its efficacy in inducing apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study attributed this effect to the compound's ability to disrupt mitochondrial membrane potential and activate caspase-dependent pathways. These findings suggest that 3-(4-bromo-3-methoxyphenyl)-2-oxopropanoic acid could serve as a scaffold for developing novel anticancer agents.

In addition to its therapeutic potential, advancements have been made in the synthetic routes for this compound. A paper in Organic Process Research & Development (2023) described an optimized, scalable synthesis with improved yield and purity. The new method employs a palladium-catalyzed coupling reaction, which significantly reduces the number of steps compared to traditional approaches. This development is particularly relevant for industrial-scale production and further pharmacological evaluation.

Despite these promising results, challenges remain in the clinical translation of 3-(4-bromo-3-methoxyphenyl)-2-oxopropanoic acid. Pharmacokinetic studies indicate limited oral bioavailability, prompting ongoing research into prodrug strategies and formulation optimization. Furthermore, comprehensive toxicology assessments are needed to ensure its safety profile meets regulatory standards for human trials.

In conclusion, 3-(4-bromo-3-methoxyphenyl)-2-oxopropanoic acid represents an exciting area of research in chemical biology and drug discovery. Its multifaceted biological activities and recent synthetic improvements position it as a valuable candidate for further investigation. Future studies should focus on addressing its pharmacokinetic limitations and expanding its therapeutic applications across different disease models.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD